Cas no 123343-92-0 (N-(5-amino-2-methoxyphenyl)methanesulfonamide)

• Product Name: N-(5-amino-2-methoxyphenyl)methanesulfonamide
• CAS No: 123343-92-0
• MF: C₈H₁₂N₂O₃S
• MW: 216.257480621338
• MDL: MFCD09045046
• CID: 1218250
• PubChem ID: 10775094
• Update Time: 2025-05-23

N-(5-amino-2-methoxyphenyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(5-Amino-2-methoxyphenyl)methanesulfonamide
• 3-(methanesulfonamido)-4-methoxyaniline
• Ambcb9199547
• AC1Q4671
• N-(5-amino-2-methoxyphenyl)-methanesulfonamide
• Methanesulfonamide, N-(5-amino-2-methoxyphenyl)-
• CTK0F7507
• ACMC-20eftl
• SureCN3241465
• 2-methoxy-5-amino-methanesulfonylaminobenzene
• N-(5-amino-2-methoxyphenyl)methanesulfonamide(SALTDATA: FREE)
• AKOS000113587
• ZFBWWGLKRMKNGN-UHFFFAOYSA-N
• SB78937
• BS-35645
• Z235353831
• DTXSID70444735
• EN300-29797
• STL411820
• DB-188488
• 123343-92-0
• CS-0118148
• n-(5-amino-2-methoxyphenyl)methane sulfonamide
• SCHEMBL3241465
• MFCD09045046
• N-(5-amino-2-methoxyphenyl)methanesulfonamide

• MDL： MFCD09045046
• Inchi： 1S/C8H12N2O3S/c1-13-8-4-3-6(9)5-7(8)10-14(2,11)12/h3-5,10H,9H2,1-2H3
• InChI Key： ZFBWWGLKRMKNGN-UHFFFAOYSA-N
• SMILES： S(C)(NC1C=C(C=CC=1OC)N)(=O)=O

Computed Properties

• Exact Mass: 216.05696
• Monoisotopic Mass: 216.05686342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 89.8Ų

Experimental Properties

• PSA: 81.42

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-(5-amino-2-methoxyphenyl)methanesulfonamide

N-(5-Amino-2-Methoxyphenyl)Methanesulfonamide: A Comprehensive Overview

N-(5-Amino-2-Methoxyphenyl)Methanesulfonamide, also known by its CAS number 123343-92-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science.

The molecular structure of N-(5-Amino-2-Methoxyphenyl)Methanesulfonamide comprises a methanesulfonamide group attached to a substituted phenyl ring. The phenyl ring is substituted with an amino group at the 5-position and a methoxy group at the 2-position, which imparts unique electronic and steric properties to the molecule. This arrangement not only influences the compound's solubility and stability but also plays a crucial role in its interactions with biological systems.

Recent studies have highlighted the potential of N-(5-Amino-2-Methoxyphenyl)Methanesulfonamide as a promising candidate in the development of novel therapeutic agents. Researchers have explored its ability to modulate key biological pathways, making it a potential lead compound for treating various diseases, including cancer and neurodegenerative disorders.

In terms of synthesis, several methods have been reported for the preparation of N-(5-Amino-2-Methoxyphenyl)Methanesulfonamide. These methods typically involve nucleophilic substitution reactions, where the amino group on the phenyl ring acts as a nucleophile attacking an activated methanesulfonyl group. Optimization of reaction conditions, such as temperature, solvent, and catalysts, has been shown to significantly improve yields and purity.

The application of N-(5-Amino-2-Methoxyphenyl)Methanesulfonamide extends beyond pharmacology into materials science. Its unique electronic properties make it a candidate for use in advanced materials such as conductive polymers and organic semiconductors. Recent research has demonstrated its ability to enhance the electrical performance of certain polymer blends, opening new avenues for its use in electronic devices.

From an environmental perspective, understanding the fate and transport of N-(5-Amino-2-Methoxyphenyl)Methanesulfonamide in various ecosystems is crucial for assessing its potential impact on the environment. Studies have shown that under aerobic conditions, the compound undergoes rapid biodegradation, reducing its persistence in natural systems.

In conclusion, N-(5-Amino-2-Methoxyphenyl)Methanesulfonamide (CAS No: 123343-92-0) is a versatile compound with diverse applications across multiple scientific disciplines. Its structural uniqueness and functional versatility continue to drive innovative research, positioning it as a key player in future advancements in chemistry and pharmacology.